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Introduction

VT-464, also known as seviteronel, is a non-steroidal small molecule that acts as a selective
inhibitor of the cytochrome P450 17A1 (CYP17A1) enzyme.[1][2][3] CYP17Al is a critical
enzyme in the steroidogenesis pathway, catalyzing both 17a-hydroxylase and 17,20-lyase
activities. These activities are essential for the production of androgens, such as testosterone
and dihydrotestosterone (DHT).[4][5][6][7] Notably, VT-464 exhibits selectivity for the 17,20-
lyase activity over the 17a-hydroxylase activity.[2][3][8] This selective inhibition is significant as
it aims to reduce androgen production, a key driver in diseases like castration-resistant prostate
cancer (CRPC), while potentially minimizing the mineralocorticoid excess associated with non-
selective CYP17A1 inhibition.[3][8] Furthermore, studies have suggested that VT-464 may also
possess androgen receptor (AR) antagonist properties, providing a dual mechanism of action.

[2]3]

These application notes provide a comprehensive overview of the techniques and detailed
protocols for evaluating the effect of VT-464 racemate on steroidogenesis, catering to
researchers in oncology, endocrinology, and drug development. The protocols cover in vitro
cell-based assays, enzymatic assays, and in vivo models to thoroughly characterize the
pharmacological effects of VT-464.
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The primary target of VT-464 is the steroidogenesis pathway, specifically the enzyme
CYP17ALl. By selectively inhibiting the 17,20-lyase activity of CYP17A1, VT-464 blocks the
conversion of pregnenolone and progesterone derivatives into dehydroepiandrosterone
(DHEA) and androstenedione, respectively. This leads to a downstream reduction in the
synthesis of testosterone and its more potent metabolite, DHT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

